Cas no 58246-76-7 (1H-Indole-1-carboxaldehyde)

• Product Name: 1H-Indole-1-carboxaldehyde
• CAS No: 58246-76-7
• MF: C₉H₇NO
• MW: 145.157982110977
• CID: 1017439
• PubChem ID: 181562
• Update Time: 2025-04-20

1H-Indole-1-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-1-carboxaldehyde
• 1H-Indole-1-carboxaldehyde (9CI)
• N-formyl-indole
• N-formylindole
• DB-259586
• 38097-26-6
• 1h-indole-1-carbaldehyde
• DTXSID20959046
• SCHEMBL98129
• JZWXUCFEVWHNKB-UHFFFAOYSA-
• JZWXUCFEVWHNKB-UHFFFAOYSA-N
• 58246-76-7

• Inchi： 1S/C9H7NO/c11-7-10-6-5-8-3-1-2-4-9(8)10/h1-7H
• InChI Key： JZWXUCFEVWHNKB-UHFFFAOYSA-N
• SMILES： O=CN1C2C(=CC=CC=2)C=C1

Computed Properties

• Exact Mass: 145.052763847g/mol
• Monoisotopic Mass: 145.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 22Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles